Cas no 106426-63-5 (1,2,4,5-Benzenetetracarboxylic Dianhydride-d2)
1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 is a deuterated derivative of benzenetetracarboxylic dianhydride, offering enhanced stability and specificity for NMR spectroscopy applications. Its deuterium labeling facilitates improved signal-to-noise ratios and accurate structural analysis. The product's precise molecular structure supports sensitive and selective reactions in organic synthesis, making it a valuable tool for research in medicinal chemistry and material science.
106426-63-5 structure
Product Name:1,2,4,5-Benzenetetracarboxylic Dianhydride-d2
CAS No:106426-63-5
MF:C10H2O6
MW:220.131606578827
CID:133567
PubChem ID:16212985
Update Time:2025-07-24
1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 Chemical and Physical Properties
Names and Identifiers
-
- 1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone-4,8-d2(9CI)
- 1,2,4,5-BENZENETETRACARBOXYLIC DIANHYDRIDE-D2
- (2H2)-1H,3H-benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone
- PYROMELLITIC DIANHYDRIDE-D2
- 1 2 4 5-BENZENE-D2-TETRACARBOXYLIC DIANHYDRIDE
- 1,2,4,5-BENZENE-D2-TETRACARBOXYLIC DIANH YDRIDE, 98 ATOM % D
- DTXSID10583758
- 4,8-dideuteriofuro[3,4-f][2]benzofuran-1,3,5,7-tetrone
- J-001589
- 1,2,4,5-Benzenetetracarboxylic dianhydride-d2, 98 atom % D, 98% (CP)
- 106426-63-5
- SCHEMBL13687183
- D99084
- AKOS015908629
- (~2~H_2_)-1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone
- 1,2,4,5-Benzenetetracarboxylic Dianhydride-d2
-
- Inchi: 1S/C10H2O6/c11-7-3-1-4-6(10(14)16-8(4)12)2-5(3)9(13)15-7/h1-2H/i1D,2D
- InChI Key: ANSXAPJVJOKRDJ-QDNHWIQGSA-N
- SMILES: O1C(C2C([2H])=C3C(=O)OC(C3=C([2H])C=2C1=O)=O)=O
Computed Properties
- Exact Mass: 222.01014
- Monoisotopic Mass: 219.99769127g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- Density: 1.902
- Melting Point: 283-286 °C(lit.)
- Boiling Point: 398.6°C at 760 mmHg
- Flash Point: 183.5°C
- Refractive Index: 1.708
- PSA: 86.74
- LogP: -0.50460
1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P997609-2.5mg |
1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 |
106426-63-5 | 2.5mg |
$ 64.00 | 2023-09-06 | ||
| TRC | P997609-5mg |
1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 |
106426-63-5 | 5mg |
$ 81.00 | 2023-09-06 | ||
| TRC | P997609-25mg |
1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 |
106426-63-5 | 25mg |
$115.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03090-100mg |
1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone-4,8-d2(9CI) |
106426-63-5 | 100mg |
¥2958.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03090-500mg |
1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone-4,8-d2(9CI) |
106426-63-5 | 500mg |
¥9838.0 | 2021-09-04 |
1,2,4,5-Benzenetetracarboxylic Dianhydride-d2 Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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